molecular formula C11H10N4 B8434692 5,6-Dihydropyrido[2,3-h]quinazolin-2-amine

5,6-Dihydropyrido[2,3-h]quinazolin-2-amine

Cat. No.: B8434692
M. Wt: 198.22 g/mol
InChI Key: CSSKJCHLZRUYDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Dihydropyrido[2,3-h]quinazolin-2-amine is a useful research compound. Its molecular formula is C11H10N4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10N4

Molecular Weight

198.22 g/mol

IUPAC Name

5,6-dihydropyrido[2,3-h]quinazolin-2-amine

InChI

InChI=1S/C11H10N4/c12-11-14-6-7-3-4-9-8(10(7)15-11)2-1-5-13-9/h1-2,5-6H,3-4H2,(H2,12,14,15)

InChI Key

CSSKJCHLZRUYDT-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC=N2)C3=NC(=NC=C31)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a refluxing solution, under nitrogen, of 45.0 g (0.306 mol) of 7,8-dihydro-5(6H)-quinolinone, (Example 1), in 750 ml of toluene is added dropwise a solution of 49.8 g (0.343 mol) of tris(dimethylamino)-methane in 250 ml of toluene. The solution is refluxed for 2 hours, cooled and concentrated. The residue is dissolved in 1 l of methanol and treated with 66.2 g (0.367 mol) of guanidine carbonate. The reaction mixture is refluxed, under nitrogen, for 2 hours. The mixture is concentrated to a green solid, the solid is washed with 500 ml of water, filtered and vacuum dried to give 69.1 g of crude product. Recrystallization from acetonitrile affords 6.8 g (77%) of the title compound as a light brown solid; mp 220°-226° C.
Quantity
45 g
Type
reactant
Reaction Step One
Quantity
49.8 g
Type
reactant
Reaction Step One
Quantity
750 mL
Type
solvent
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
66.2 g
Type
reactant
Reaction Step Two
Yield
77%

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